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Introduction

Acynonapyr is a novel acaricide with a unique mode of action, targeting the calcium-activated
potassium (KCa2) channels in spider mites.[1] This specificity results in high efficacy against
target pests while exhibiting minimal impact on non-target organisms, including beneficial
insects.[1][2] These characteristics make Acynonapyr a promising candidate for inclusion in
Integrated Pest Management (IPM) programs. This document provides a comprehensive,
tiered protocol for evaluating the potential lethal and sublethal effects of Acynonapyr on a
representative group of beneficial insects. The protocols are based on internationally
recognized guidelines from the Organisation for Economic Co-operation and Development
(OECD) and the International Organisation for Biological and Integrated Control (IOBC)/West
Palaearctic Regional Section (WPRS).

Target Audience

This document is intended for researchers, scientists, and professionals in the fields of
ecotoxicology, entomology, and pesticide development who are involved in the environmental
risk assessment of agrochemicals.

Acynonapyr Test Substance
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For the purposes of this protocol, it is recommended to use a 20% Suspension Concentrate
(SC) formulation of Acynonapyr, which is a common commercially available formulation.[3] All
test concentrations should be prepared from this formulation and expressed in terms of the
active ingredient (a.i.).

Tiered Testing Approach

A tiered approach is recommended to systematically evaluate the potential risks of
Acynonapyr to beneficial insects.[4][5][6] This approach begins with worst-case laboratory
studies (Tier 1) and progresses to more realistic, higher-tier studies only if adverse effects are
observed in the initial tier.

o Tier 1: Worst-Case Laboratory Testing: These studies expose organisms to the test
substance on an inert substrate (e.g., glass plates) under controlled laboratory conditions.
The aim is to assess intrinsic toxicity.[5][7]

o Tier 2: Extended Laboratory Testing: If significant effects are observed in Tier 1, testing
progresses to more realistic substrates, such as plant leaves or soll, still under laboratory
conditions. This tier also allows for the assessment of aged residues.[8]

o Tier 3: Semi-Field and Field Studies: These higher-tier studies are conducted under more
natural conditions (e.g., in cages on crops) to evaluate the effects of Acynonapyr on
populations of beneficial insects in a more ecologically relevant setting. This protocol focuses
on Tier 1 and Tier 2 methodologies.
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Tiered Testing Workflow

Tier 1: Laboratory Worst-Case
(Inert Substrate)

Adverse Effects Observied

Tier 2: Extended Laboratory
(Natural Substrate)

Advgdrse Effects Observied No Adverse Effects

Tier 3: Semi-Field/Field Studies No Adverse Effects

y y

Risk Assessment

Click to download full resolution via product page

Caption: A diagram illustrating the tiered approach for evaluating the impact of Acynonapyr on
beneficial insects.

Experimental Protocols

This protocol outlines the evaluation of Acynonapyr's impact on four key beneficial insect
groups: predatory mites, parasitic wasps, ladybird beetles, and pollinators (honey bees).

Predatory Mite: Typhlodromus pyri

Typhlodromus pyri is a key predator of spider mites in many agricultural systems and is a
standard test species for non-target arthropod testing.

Experimental Workflow
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Predatory Mite (Typhlodromus pyri) Testing Workflow

Start: Protonymph Stage

:

Exposure to Acynonapyr Residue
(Glass Plate or Leaf Disc)

:

Mortality Assessment
(7 days)

If mortality < 50%

Reproduction Assessment
(Surviving Females)

'

Data Analysis:
LR50, NOEC, ER50

Click to download full resolution via product page

Caption: Workflow for assessing the lethal and sublethal effects of Acynonapyr on the
predatory mite Typhlodromus pyri.

Methodology
o Test Organisms: Protonymphs of Typhlodromus pyri.

» Test Substance Application: A 20% SC formulation of Acynonapyr will be applied to either
glass plates (Tier 1) or bean leaf discs (Tier 2). Application rates should bracket the
recommended field application rate. A water-treated control and a toxic reference standard
(e.g., a known toxic insecticide) should be included.
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o Exposure: Mites are confined to the treated surfaces.
» Endpoints and Data Collection:

o Acute Toxicity: Mortality is assessed at 24, 48, and 72 hours, and at 7 days. The Lethal
Rate 50 (LR50) is calculated.

o Sublethal Effects (Reproduction): Surviving females from treatments with less than 50%
mortality are transferred to untreated surfaces with a food source (pollen) and allowed to
lay eggs for a defined period (e.g., 7-10 days). The number of eggs per female per day is
recorded. The Effect Rate 50 (ER50) for reproduction is calculated.[9][10]

o Data Presentation:

Treatment (g . Mortality (%) at 7 Fecundity
. Replicates (n)

a.i./ha) days (eggsi/femalel/day)
Control (Water) 5

Acynonapyr Rate 1 5

Acynonapyr Rate 2 5

Acynonapyr Rate 3 5

Toxic Reference 5

Parasitic Wasp: Aphidius rhopalosiphi

Aphidius rhopalosiphi is a common parasitoid of cereal aphids and a standard indicator species
for pesticide side-effect testing.

Experimental Workflow
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Parasitic Wasp (Aphidius rhopalosiphi) Testing Workflow

Start: Adult Wasps (<48h old)

:

Exposure to Acynonapyr Residue
(Glass Plate or Seedling)

:

Mortality Assessment
(48 hours)

If mortality < 50%

Parasitism Efficiency Assessment
(Surviving Females)

'

Data Analysis:
LR50, NOEC, ER50

Click to download full resolution via product page

Caption: Workflow for assessing the lethal and sublethal effects of Acynonapyr on the
parasitic wasp Aphidius rhopalosiphi.

Methodology
o Test Organisms: Adult Aphidius rhopalosiphi (< 48 hours old).

o Test Substance Application: Acynonapyr (20% SC) is applied to glass plates (Tier 1) or
barley seedlings (Tier 2).

o Exposure: Wasps are exposed to the dried residues for 48 hours.
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e Endpoints and Data Collection:
o Acute Toxicity: Mortality is recorded at 2, 24, and 48 hours. The LR50 is calculated.

o Sublethal Effects (Parasitism): Surviving females are individually transferred to untreated
barley seedlings infested with a known number of aphids. After a 24-hour parasitism
period, the female is removed. The number of parasitized aphids (mummies) is counted
after 10-12 days. The ER50 for parasitism efficiency is determined.[11][12][13][14][15]

o Data Presentation:

] Parasitism

Treatment (g . Mortality (%) at 48 .

. Replicates (n) Efficiency
a.i./ha) hours .

(mummies/female)

Control (Water) 5
Acynonapyr Rate 1 5
Acynonapyr Rate 2 5
Acynonapyr Rate 3 5
Toxic Reference 5

Ladybird Beetle: Coccinella septempunctata

The seven-spotted ladybird beetle is a well-known predator of aphids and other soft-bodied
insects.

Experimental Workflow
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Ladybird Beetle (Coccinella septempunctata) Testing Workflow

Start: 2nd Instar Larvae

:

Exposure to Acynonapyr Residue
(Glass Plate or Leaf)

:

Larval and Pupal Development Monitoring

If mortality < 50%

Mortality Assessment Reproduction Assessment
(Throughout development) (Surviving Adults)

'

Data Analysis:
LR50, NOEC, ER50
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Honey Bee (Apis mellifera) Sublethal Effects Testing Workflow

Start: Young Adult Bees

l

Chronic Oral Exposure
(Spiked Sucrose Solution)

l

Behavioral Assays:
- Locomotor Activity Physiological Assessment:

- Olfactory Learning (PER) (Optional, e.g., enzyme activity)
- Foraging Behavior

Data Analysis:
Comparison to Control Group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for Evaluating the Impact of Acynonapyr on
Beneficial Insects]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1384038#protocol-for-evaluating-acynonapyr-s-
impact-on-beneficial-insects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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